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Compound of Interest

Compound Name: 1-(4-Methylphenyl)ethanol

Cat. No.: B1581246 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(4-Methylphenyl)ethanol

This guide provides a comprehensive overview of the safe handling, storage, and emergency

procedures for 1-(4-Methylphenyl)ethanol (CAS No. 536-50-5), tailored for researchers,

scientists, and professionals in drug development and chemical synthesis. The narrative is

structured to provide not just procedural steps, but the scientific rationale behind them,

ensuring a culture of safety and validated practice within the laboratory environment.

Section 1: Chemical and Physical Identity
1-(4-Methylphenyl)ethanol, also known as methyl-p-tolyl carbinol, is an aromatic secondary

alcohol.[1][2][3] Its utility as a synthetic intermediate in pharmaceuticals and as a fragrance

component makes understanding its physical properties crucial for safe handling and

experimental design.[1][4][5]

Table 1: Physicochemical Properties of 1-(4-Methylphenyl)ethanol | Property | Value |

Source(s) | | :--- | :--- | :--- | | Molecular Formula | C₉H₁₂O |[6][7] | | Molecular Weight | 136.19

g/mol |[4] | | Appearance | Colorless liquid |[4][6][7] | | Odor | Alcohol-like, reminiscent of

menthol |[6][7][8] | | Boiling Point | 218-220 °C (424-428 °F) |[6][8] | | Flash Point | 102 °C

(215.6 °F) |[6][8] | | Specific Gravity | 0.980 - 0.987 g/mL at 20 °C |[6][8] | | Solubility | Slightly

soluble/miscible in water.[2][3][9][10] Soluble in organic solvents and oils.[3] | | Vapor Pressure |

14 mmHg @ 134 °C |[6] | | Vapor Density | 4.70 (Air = 1) |[6] |
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Section 2: Hazard Identification and Risk
Assessment
Under the OSHA Hazard Communication Standard (29 CFR 1910.1200), 1-(4-
Methylphenyl)ethanol is not considered a hazardous chemical.[6] However, the absence of a

formal hazard classification does not imply zero risk. A thorough risk assessment is

foundational to safe laboratory practice. The primary risks are associated with direct contact,

inhalation of vapors at elevated temperatures, and ingestion.

Table 2: GHS Hazard Classification Summary

Hazard Class Classification Notes

Acute Toxicity (Oral, Dermal,

Inhalation)
Not Classified

Limited data available. One
source indicates moderate
toxicity by ingestion and
intramuscular routes.[1]
LD50 (oral, mouse) is 2800
mg/kg.[11]

Skin Corrosion/Irritation Not Classified
Prolonged or repeated contact

may cause mild irritation.

Serious Eye Damage/Irritation Not Classified
Direct contact may cause

irritation.

| Flammability | Combustible Liquid | With a high flash point of 102 °C, it is not considered a

flammable liquid but will burn if heated.[6] |

The key to mitigating these low-level hazards is preventing direct exposure through a well-

defined control strategy.

Section 3: The Hierarchy of Controls for Safe
Handling
The most effective safety strategy involves implementing controls in a hierarchical order. This

principle ensures that reliance on human behavior is minimized and safer systems are
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engineered from the outset.

Hierarchy of Controls for 1-(4-Methylphenyl)ethanol

Elimination (Most Effective)
Not feasible as it is the target molecule.

Substitution
Not applicable for direct use.

Engineering Controls
Use in a chemical fume hood or

provide adequate local exhaust ventilation.

Administrative Controls
Implement SOPs, provide training,

ensure proper labeling.

Personal Protective Equipment (Least Effective)
Wear appropriate gloves, eye protection,

and lab coat.

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to 1-(4-Methylphenyl)ethanol.

Engineering Controls: The First Line of Defense
The primary engineering control is to ensure adequate ventilation to minimize the concentration

of any vapors.[6][7]

Chemical Fume Hood: All procedures involving heating 1-(4-Methylphenyl)ethanol or

creating aerosols should be performed within a certified chemical fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1581246?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581246?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20832~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2016:04:04~~1-(4-Methylphenyl
https://www.benchchem.com/product/b1581246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Local Exhaust Ventilation (LEV): For routine manipulations at ambient temperature, a well-

ventilated laboratory is sufficient.[6] If a fume hood is not available, use of a snorkel or other

LEV device is recommended.

Administrative Controls: Standardizing Safe Practices
These controls are procedural and informational measures to ensure safe handling.

Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all

experiments involving this compound. The SOP should cover quantity limits, step-by-step

handling instructions, and emergency procedures.

Training: All personnel must be trained on the specific hazards and handling procedures for

this chemical before work commences.

Chemical Hygiene Plan (CHP): Handling of this chemical must fall under the institution's

comprehensive CHP.

Labeling: Ensure all primary and secondary containers are clearly labeled with the full

chemical name and any relevant hazard warnings.

Personal Protective Equipment (PPE): The Final Barrier
PPE is essential to protect against direct contact during routine handling and in the event of a

spill.[6][12]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles.[6]

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166.[6]
Protects against
accidental splashes.

Skin Protection
Nitrile or neoprene gloves. A

standard laboratory coat.

Prevents incidental skin

contact.[6] Contaminated

clothing should be removed

and washed before reuse.[12]

[13]

| Respiratory Protection | Not required under normal use with adequate ventilation.[6][7] | If

vapors or mists are generated and engineering controls are insufficient, a NIOSH-approved

respirator with an organic vapor cartridge may be necessary. |

Section 4: Storage and Incompatibility
Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a dry, cool, and well-ventilated place.[1][6] Keep containers

tightly closed to prevent contamination and potential release.[1][6][7] Recommended storage

temperatures can range from ambient to refrigerated (0-8 °C).[4][5]

Chemical Incompatibility: This compound is stable under normal conditions.[6] However, it

should be stored away from strong oxidizing agents, which can lead to vigorous and

potentially hazardous reactions.[6][9][10]

Section 5: Emergency Procedures
A clear, rehearsed emergency plan is crucial.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR931463_msds.pdf
https://www.airgas.com/msds/001114.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20832~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2016:04:04~~1-(4-Methylphenyl
https://www.guidechem.com/encyclopedia/1-4-methylphenyl-ethanol-dic4861.html
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-4-methylphenyl-ethanol-dic4861.html
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20832~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2016:04:04~~1-(4-Methylphenyl
https://www.chemimpex.com/products/27421
https://www.chemimpex.com/es/products/27421
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/shop/products/1-4-methylphenyl-ethanol-97-thermo-scientific/aab2083214
https://www.fishersci.com/shop/products/1-4-methylphenyl-ethanol-97-thermo-scientific/AAB2083203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In all cases of exposure, if symptoms persist or develop, seek medical attention.[6][7] The

following are immediate first aid steps.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[6][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]

[7][14] Remove contaminated clothing.[13]

Inhalation: Remove the individual to fresh air.[6][7] If breathing is difficult or symptoms occur,

get medical attention.[6][7][14]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[6][7] Do not induce

vomiting.[13]

Firefighting Measures
While not highly flammable, this compound is combustible.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[6][7][15]

Specific Hazards: Hazardous combustion products include carbon monoxide (CO) and

carbon dioxide (CO₂).[6] Keep the product and empty containers away from heat and

sources of ignition.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures (Spills)
A systematic approach is required to safely manage a spill.
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Spill Response Workflow for 1-(4-Methylphenyl)ethanol

Assess the Spill
(Size, Location, Hazards)

Alert Personnel & Secure Area
Restrict access to the spill zone.

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
Use absorbent material (sand, vermiculite).

Collect & Clean Up
Sweep or shovel absorbed material into a
suitable, labeled container for disposal.

Decontaminate Area
Clean the spill surface.

Dispose of Waste
Follow institutional and local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for managing an accidental spill.

Key Procedural Steps:
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Personal Precautions: Ensure adequate ventilation and wear the required personal

protective equipment as outlined in Section 3.3.[6][7]

Environmental Precautions: Prevent the substance from entering drains or waterways.[6][7]

Containment and Clean-Up: Absorb the spill with an inert material such as sand, earth, or

vermiculite.[12] Sweep or shovel the material into a suitable, clearly labeled container for

disposal.[6][7]

Section 6: Toxicological Profile
The toxicological data for 1-(4-Methylphenyl)ethanol is limited. No acute toxicity information is

available in many standard safety data sheets.[7]

Acute Toxicity: One source reports an oral LD50 in mice as 2800 mg/kg and an intramuscular

LD50 in rats as 1 g/kg.[11] These values suggest low to moderate acute toxicity.

Carcinogenicity, Mutagenicity, Reproductive Toxicity: There is no evidence to suggest this

compound is a carcinogen, mutagen, or reproductive toxin.

Symptoms and Effects: No specific symptoms or effects are reasonably foreseeable from

exposure.[6][7] Treatment should be symptomatic.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. assets.thermofisher.com [assets.thermofisher.com]

8. 1-(4-Methylphenyl)ethanol | 536-50-5 [chemicalbook.com]

9. 1-(4-Methylphenyl)ethanol, 97% | Fisher Scientific [fishersci.ca]

10. 1-(4-Methylphenyl)ethanol, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

11. 1-(4-Methylphenyl)ethanol | CAS#:536-50-5 | Chemsrc [chemsrc.com]

12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

13. airgas.com [airgas.com]

14. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

15. SECTION 5: Firefighting measures - Labster [theory.labster.com]

To cite this document: BenchChem. [Safety and handling of 1-(4-Methylphenyl)ethanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581246#safety-and-handling-of-1-4-methylphenyl-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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